Cas no 2172275-85-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2172275-85-1
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5985520
• PubChem ID: 165540257
• Update Time: 2025-10-31

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid
• EN300-1497420
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylpiperidine-2-carboxylic acid
• 2172275-85-1

• Inchi： 1S/C27H30N2O6/c1-26(24(31)32)12-6-7-14-29(26)23(30)27(13-15-34-17-27)28-25(33)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： PAOOBDLHCGTGGB-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(N1CCCCC1(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid

The compound with CAS No. 2172275-85-1, named 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and an oxolane (tetrahydrofuran) moiety. The presence of these functional groups makes it a versatile building block in the construction of bioactive molecules.

Recent advancements in chemical synthesis have highlighted the importance of this compound as a key intermediate in the development of peptide-based drugs. The Fmoc group, in particular, has been extensively studied for its role in peptide synthesis, where it serves as a protecting group for amino acids. This functionality allows for precise control over the sequence and conformation of peptides, which is critical in drug design. The integration of the piperidine ring and the oxolane moiety further enhances the molecule's potential as a scaffold for developing bioactive compounds with improved pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to participate in various click chemistry reactions, which are highly efficient and selective methods for forming covalent bonds. Researchers have demonstrated that the Fmoc group can be readily removed under mild conditions, enabling the incorporation of this compound into larger molecular frameworks. This property has led to its use in the synthesis of macrocyclic compounds and complex natural product analogs.

In addition to its synthetic applications, this compound has shown promise in biological studies. Preclinical research has indicated that derivatives of this molecule exhibit potent inhibitory activity against certain enzymes involved in disease pathways. For instance, studies have shown that analogs of this compound can inhibit kinases associated with cancer progression, making them valuable leads for anticancer drug development.

The development of this compound also underscores the importance of green chemistry principles in modern organic synthesis. Researchers have optimized the synthesis pathway to minimize waste and reduce environmental impact. For example, the use of catalytic amounts of reagents and recycling solvents have been implemented to enhance sustainability.

Looking ahead, ongoing studies are focused on exploring the potential of this compound as a precursor for generating libraries of bioactive molecules. The integration of machine learning algorithms into synthetic planning is expected to further accelerate the discovery process, enabling researchers to predict optimal reaction conditions and identify novel applications for this compound.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylpiperidine-2-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool in both academic research and industrial drug development.